Cas no 7267-41-6 (4,6-Dihydroxybenzodthiazole-2-carbonitrile)
7267-41-6 structure
Product Name:4,6-Dihydroxybenzodthiazole-2-carbonitrile
CAS No:7267-41-6
MF:C8H4N2O2S
MW:192.194560050964
CID:838503
PubChem ID:45077732
Update Time:2025-04-19
4,6-Dihydroxybenzodthiazole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile
- 2-Benzothiazolecarbonitrile, 4,6-dihydroxy-
- 4,6-dihydroxy-2-Benzothiazolecarbonitrile
- 2-Benzothiazolecarbonitrile,4,6-dihydroxy-(7CI,8CI)
- 7267-41-6
- DTXSID00663376
- FT-0725616
- 4,6-dihydroxy-1,3-benzothiazole-2-carbonitrile
- 4,6-Dihydroxybenzodthiazole-2-carbonitrile
-
- MDL: MFCD18813182
- Inchi: 1S/C8H4N2O2S/c9-3-7-10-8-5(12)1-4(11)2-6(8)13-7/h1-2,11-12H
- InChI Key: MAPITXHLIVXDRV-UHFFFAOYSA-N
- SMILES: S1C(C#N)=NC2C(=CC(=CC1=2)O)O
Computed Properties
- Exact Mass: 191.99942
- Monoisotopic Mass: 191.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 77.14
4,6-Dihydroxybenzodthiazole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153650-1g |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 95% | 1g |
$408 | 2021-06-09 | |
| TRC | D071680-50mg |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 50mg |
$ 290.00 | 2022-06-06 | ||
| TRC | D071680-100mg |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 100mg |
$ 480.00 | 2022-06-06 | ||
| Chemenu | CM153650-1g |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A059003412-1g |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 95% | 1g |
$373.12 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629173-1g |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 98% | 1g |
¥3449.00 | 2024-05-02 | |
| Crysdot LLC | CD11066406-1g |
4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile |
7267-41-6 | 95+% | 1g |
$432 | 2024-07-18 |
4,6-Dihydroxybenzodthiazole-2-carbonitrile Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
7267-41-6 (4,6-Dihydroxybenzodthiazole-2-carbonitrile) Related Products
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